Cas no 3375-84-6 (3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone)
3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone Chemical and Physical Properties
Names and Identifiers
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- 2-Oxazolidinone,3-(2-hydroxypropyl)-5-methyl-
- 3-(2-hydroxypropyl)-5-methyl-1,3-oxazolidin-2-one
- 3-(2-HYDROXYPROPYL)-5-METHYL-2-OXAZOLIDINONE
- 3-(2-hydroxypropyl)-5-methyloxazolidin-2-one
- Kipa-oxazolidinone
- DTXSID80955347
- CCRIS 2451
- 5-METHYL-3-(2-HYDROXYPROPYL)-2-OXAZOLIDINONE
- 5-methyl-N-(2-hydroxypropyl) oxazolidin-2-one
- 46IGY5185P
- 2-Oxazolidinone, 3-(2-hydroxypropyl)-5-methyl-
- 3-(2-Hydroxypropyl)-5-methyloxazolid-2-one
- FT-0613563
- 3-(2-hydroxypropyl)-5-methyl-2-oxazolidinone, AldrichCPR
- MFCD00043513
- 3375-84-6
- N-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone
- UNII-46IGY5185P
- MHPO
- SCHEMBL4618370
- 3-(2-Hydroxypropyl)-5-methyl-1,3-oxazolidin-2-one #
- AKOS006272063
- Q27258936
- 1-Anthraquinonesulfonic acid, potassium salt
- 3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone
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- MDL: MFCD00043513
- Inchi: 1S/C7H13NO3/c1-5(9)3-8-4-6(2)11-7(8)10/h5-6,9H,3-4H2,1-2H3
- InChI Key: HJXDCFUIDHJETK-UHFFFAOYSA-N
- SMILES: O1C(N(CC(C)O)CC1C)=O
Computed Properties
- Exact Mass: 159.09000
- Monoisotopic Mass: 159.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.8A^2
- XLogP3: 0.1
Experimental Properties
- Density: 1.142
- Boiling Point: 352°Cat760mmHg
- Flash Point: 166.7°C
- Refractive Index: 1.476
- PSA: 49.77000
- LogP: 0.14580
3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H874775-50mg |
3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone |
3375-84-6 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H874775-100mg |
3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone |
3375-84-6 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H874775-500mg |
3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone |
3375-84-6 | 500mg |
$ 80.00 | 2022-06-04 | ||
| abcr | AB357768-5 g |
3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone, 93%; . |
3375-84-6 | 93% | 5 g |
€141.50 | 2023-07-19 | |
| abcr | AB357768-25 g |
3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone, 93%; . |
3375-84-6 | 93% | 25 g |
€413.80 | 2023-07-19 | |
| eNovation Chemicals LLC | Y1082365-100mg |
3-(2-HYDROXYPROPYL)-5-METHYL-2-OXAZOLIDINONE |
3375-84-6 | 95% | 100mg |
$230 | 2022-11-02 | |
| eNovation Chemicals LLC | Y1082365-1g |
3-(2-HYDROXYPROPYL)-5-METHYL-2-OXAZOLIDINONE |
3375-84-6 | 95% | 1g |
$975 | 2022-11-02 | |
| eNovation Chemicals LLC | Y1338716-100mg |
3-(2-HYDROXYPROPYL)-5-METHYL-2-OXAZOLIDINONE |
3375-84-6 | tech | 100mg |
$180 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1338716-1g |
3-(2-HYDROXYPROPYL)-5-METHYL-2-OXAZOLIDINONE |
3375-84-6 | tech | 1g |
$905 | 2023-09-01 | |
| abcr | AB357768-5g |
3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone, 93%; . |
3375-84-6 | 93% | 5g |
€141.50 | 2025-02-19 |
3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone Suppliers
3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
Additional information on 3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone
Comprehensive Overview of 3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone (CAS No. 3375-84-6)
3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone (CAS No. 3375-84-6) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications. This compound belongs to the oxazolidinone family, a class of heterocyclic compounds known for their significance in pharmaceuticals, agrochemicals, and material science. The presence of both hydroxyl and methyl groups in its structure enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.
In recent years, the demand for 3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone has surged due to its role in the development of biodegradable polymers and green chemistry initiatives. Researchers are increasingly exploring its potential as a sustainable alternative to traditional petrochemical-derived intermediates. This aligns with the global shift toward eco-friendly manufacturing processes, a topic gaining traction in both academic and industrial circles.
The compound's CAS No. 3375-84-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in organic synthesis. Its oxazolidinone core is particularly noteworthy for its ability to act as a chiral auxiliary, enabling the production of enantiomerically pure compounds—a critical requirement in pharmaceutical development. This property has sparked interest in its use for asymmetric catalysis, a hot topic in modern synthetic chemistry.
Another area where 3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone shines is in the formulation of high-performance coatings and adhesives. Its hydroxyl group facilitates cross-linking reactions, improving the durability and chemical resistance of these materials. This has led to its adoption in industries such as automotive and aerospace, where lightweight and robust materials are in high demand.
From a safety and handling perspective, CAS No. 3375-84-6 is generally considered stable under standard conditions. However, proper storage in a cool, dry environment is recommended to maintain its integrity. The compound's low toxicity profile makes it a preferable choice for laboratories and industrial settings, aligning with the growing emphasis on workplace safety and regulatory compliance.
In conclusion, 3-(2-Hydroxypropyl)-5-methyl-2-oxazolidinone (CAS No. 3375-84-6) is a multifaceted compound with broad applications across multiple industries. Its relevance to sustainable chemistry, pharmaceutical synthesis, and advanced materials underscores its importance in contemporary research and development. As industries continue to prioritize innovation and environmental responsibility, this compound is poised to play an even more significant role in the future.
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